Cas no 1700198-24-8 (Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-)

• Product Name: Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-
• CAS No: 1700198-24-8
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 5263626
• Update Time: 2025-05-19

Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-

• Inchi： 1S/C9H8ClFO2/c1-6(12)8-3-2-7(13-5-10)4-9(8)11/h2-4H,5H2,1H3
• InChI Key： BBUQPBMBCCPWLE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCCl)C=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-

Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]- (CAS No. 1700198-24-8): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-, identified by its unique Chemical Abstracts Service number CAS No. 1700198-24-8, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its distinct structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The structural framework of Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-, consists of a central ethyl ketone moiety linked to a phenyl ring substituted with both a chloromethoxy group at the 4-position and a fluorine atom at the 2-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring the pharmacological potential of aryl-substituted ketones. The presence of both electron-withdrawing and electron-donating groups on the phenyl ring enhances the compound's interactiveness with biological targets. Specifically, the chloromethoxy group is known to exhibit moderate nucleophilic substitution reactivity, while the fluorine atom can influence metabolic stability and binding affinity through modulating hydrophobicity and electronic effects.

Recent studies have highlighted the role of such compounds in modulating various biological pathways. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors, given the ability of the phenyl ring to engage in π-stacking interactions with aromatic residues in protein active sites. Additionally, the chloromethoxy-substituted aromatic compounds often exhibit significant activity against enzymes involved in cancer cell proliferation and apoptosis.

The synthesis of Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-, involves a multi-step process that typically begins with the preparation of a halogenated aromatic precursor followed by functional group interconversion. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high regioselectivity and yield. These synthetic strategies are crucial for producing compounds with precise structural motifs required for biological evaluation.

In terms of biological activity, preliminary investigations have demonstrated that Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-, exhibits promising interactions with certain enzymes and receptors. The combination of electronic effects from the fluorine atom and steric hindrance from the methyl group at the ortho position allows for selective binding to target proteins. Furthermore, computational studies using molecular modeling techniques have suggested that this compound may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity and solubility profile.

The development of novel drug candidates often relies on high-throughput screening (HTS) approaches to identify molecules with desirable biological activity. Ethanone derivatives have been utilized in HTS campaigns targeting various therapeutic areas, including oncology and inflammatory diseases. The success of these screens has underscored the importance of structurally diverse compounds like Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-, in drug discovery pipelines.

Beyond its potential as a lead compound for drug development, this molecule also serves as an invaluable tool for mechanistic studies in chemical biology. The presence of well-defined functional groups allows researchers to probe enzyme mechanisms and explore structure-activity relationships (SAR) with high precision. Such studies are essential for understanding how small molecules interact with biological systems at a molecular level.

The impact of fluorine substitution on pharmaceuticals is well-documented, with numerous marketed drugs incorporating fluorine atoms to enhance potency, selectivity, and metabolic stability. In Ethanone derivatives like our subject compound, fluorine plays a critical role in modulating electronic properties and influencing binding interactions. This has led to increased interest in developing synthetic routes that allow for facile introduction or modification of fluorine-containing moieties.

The future directions for research involving Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl]-, are multifaceted. Further exploration into its pharmacological profile is warranted to uncover new therapeutic applications or refine existing ones. Additionally, advances in synthetic chemistry may enable access to more complex derivatives with enhanced biological activity or improved pharmacokinetic properties.

In conclusion, Ethanone, 1-[4-(chloromethoxy)-2-fluorophenyl-], stands as a noteworthy compound in modern chemical biology due to its unique structural attributes and promising biological potential. Its synthesis represents a testament to the ingenuity of organic chemists in crafting molecules tailored for specific biological interactions. As research continues to uncover new applications for this class of compounds, it is likely that Ethanone derivatives will remain at forefronts of pharmaceutical innovation.